Cas no 1341386-59-1 (1-Butyrylazetidine-3-carboxylic acid)

• Product Name: 1-Butyrylazetidine-3-carboxylic acid
• CAS No: 1341386-59-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5057653
• Update Time: 2025-11-02

1-Butyrylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyrylazetidine-3-carboxylic acid
• 1-butanoylazetidine-3-carboxylic acid
• 1-Butyrylazetidine-3-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-2-3-7(10)9-4-6(5-9)8(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： XVHBEYQPLMHTOM-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 171.08954328 g/mol
• Monoisotopic Mass: 171.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6
• Molecular Weight: 171.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-Butyrylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-Butyrylazetidine-3-carboxylic acid (CAS: 1341386-59-1)

The compound 1-Butyrylazetidine-3-carboxylic acid (CAS: 1341386-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-Butyrylazetidine-3-carboxylic acid as a versatile building block in the synthesis of novel bioactive molecules. Its azetidine ring, coupled with the butyryl and carboxylic acid functional groups, offers a unique scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the synthesis of small-molecule libraries targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders.

One of the most notable advancements in the study of 1-Butyrylazetidine-3-carboxylic acid is its application in the development of protease inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific proteases involved in tumor progression. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms and optimize the inhibitory potency of these derivatives.

In addition to its role in protease inhibition, 1-Butyrylazetidine-3-carboxylic acid has shown promise in the modulation of G-protein-coupled receptors (GPCRs). A 2023 study in Nature Chemical Biology reported that this compound can serve as a precursor for the synthesis of GPCR ligands with high selectivity and affinity. The researchers employed a structure-activity relationship (SAR) approach to identify key structural features that enhance receptor binding, paving the way for the development of novel therapeutics targeting GPCR-related diseases.

The synthetic accessibility of 1-Butyrylazetidine-3-carboxylic acid has also been a focal point of recent research. Advances in catalytic methods, such as asymmetric hydrogenation and photoredox catalysis, have enabled the efficient and scalable synthesis of this compound and its derivatives. These methodological improvements have significantly reduced production costs and increased the feasibility of large-scale applications in drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 1-Butyrylazetidine-3-carboxylic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in medicinal chemistry and drug development.

In conclusion, 1-Butyrylazetidine-3-carboxylic acid (CAS: 1341386-59-1) represents a promising scaffold for the design of novel bioactive molecules. Recent studies have demonstrated its potential in protease inhibition, GPCR modulation, and other therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation pharmaceuticals.